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Compound of Interest

Bis(trifluoromethylsulphonyl)metha
Compound Name:
ne

Cat. No. B1329319

For Immediate Reference: Key Safety and Disposal Information

Proper management of bis(trifluoromethylsulfonyl)methane is critical for laboratory safety. This
guide provides detailed procedures for the safe handling and disposal of this compound,
intended for researchers, scientists, and professionals in drug development. Adherence to
these protocols is essential to mitigate risks and ensure regulatory compliance.

Chemical and Physical Properties

A summary of the key physical and chemical properties of bis(trifluoromethylsulfonyl)methane
is provided in the table below for quick reference.
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Property Value

CAS Number 428-76-2[1][2][3][4]

Molecular Formula C3H2Fe04S2[1][2][3]

Molecular Weight 280.17 g/mol [1][3]

Appearance Off-white to beige crystalline solid[1]
Melting Point 32-36 °C[1][3]

Boiling Point 191 °C @ 745 Torr[3]

Causes skin irritation, serious eye irritation, and
Hazards

may cause respiratory irritation.[4]

Core Disposal Procedure

The recommended and safest method for the disposal of bis(trifluoromethylsulfonyl)methane is
through a licensed professional waste disposal service. Do not attempt to dispose of this
chemical down the drain or with general laboratory waste.

Step 1: Personal Protective Equipment (PPE)

Before handling bis(trifluoromethylsulfonyl)methane, ensure you are wearing the appropriate
personal protective equipment:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Lab Coat: A standard laboratory coat is required.

» Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If significant dust
is present, a respirator may be necessary.

Step 2: Waste Collection and Storage
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o Container: Place waste bis(trifluoromethylsulfonyl)methane into a clearly labeled, sealable
container. The container must be compatible with the chemical.

e Labeling: The label should include:

o

The full chemical name: "Bis(trifluoromethylsulfonyl)methane”

CAS Number: "428-76-2"

[¢]

o

Hazard symbols (irritant).

[e]

The date of waste generation.

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials.

Step 3: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup and proper disposal of the waste.
Follow all institutional and local regulations for hazardous waste disposal.

Emergency Procedures: Spill Management

In the event of a spill, follow these procedures immediately:

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the
spill. Do not use combustible materials such as paper towels as the primary absorbent.

o Collect: Carefully sweep or scoop the absorbed material into a labeled waste container.
Avoid creating dust.

o Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol) and
then with soap and water. Collect all cleaning materials as hazardous waste.
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e Report: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
bis(trifluoromethylsulfonyl)methane.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Need to Dispose of
Bis(trifluoromethylsulfonyl)methane

'

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

:

Is there a spill?

Follow Spill Management Protocol
(Contain, Collect, Decontaminate)

Step 2: Place in Labeled,
Sealable Waste Container

Step 3: Store in Designated
Waste Accumulation Area

Step 4: Contact EHS or Licensed
Waste Disposal Service

(End: Professional Disposal Complete)

Click to download full resolution via product page

Caption: Logical workflow for the disposal of bis(trifluoromethylsulfonyl)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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